3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile
Overview
Description
“3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” is a chemical compound with the CAS Number: 1243204-92-3 . It has a molecular weight of 213.24 . The IUPAC name for this compound is 3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” is 1S/C12H11N3O/c1-9-7-15(8-14-9)11-4-3-10(6-13)5-12(11)16-2/h3-5,7-8H,1-2H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” is a solid at room temperature . It has a molecular weight of 213.24 . .Scientific Research Applications
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Organic Chemistry and Synthesis of New Organic Pigments
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Pharmaceutical Chemistry and Therapeutic Potential
- Imidazole, a component of “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile”, is known for its broad range of chemical and biological properties .
- Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
- The specific methods of application or experimental procedures are not detailed in the source .
- The outcomes of these experiments are also not detailed in the source .
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Synthesis of Iridium Triplet Emitters
- The imidazole component of “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” can be used in the synthesis of homoleptic imidazole-type iridium (Ir) triplet emitters .
- These emitters are used as a blue phosphorescent emitter in Organic Light Emitting Diodes (OLEDs) .
- The iridium organometallic complex is formed by coordinating the imidazole and the aryl group to the iridium metal centre .
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Synthesis of New Organic Compounds
- “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” can be used in the synthesis of new organic compounds .
- The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles .
- These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
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Advanced Material Science
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Biological Activities
- The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
- The specific methods of application or experimental procedures are not detailed in the source .
- The outcomes of these experiments are also not detailed in the source .
Safety And Hazards
Future Directions
While specific future directions for “3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile” are not available in the search results, imidazole compounds are of significant interest in the development of new drugs . They show a broad range of biological activities and are present in many commercially available drugs .
properties
IUPAC Name |
3-methoxy-4-(4-methylimidazol-1-yl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-9-7-15(8-14-9)11-4-3-10(6-13)5-12(11)16-2/h3-5,7-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDBCCIZTKTFGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C=N1)C2=C(C=C(C=C2)C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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